Cas no 897453-26-8 (N-(3-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide)

• Product Name: N-(3-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• CAS No: 897453-26-8
• MF: C₁₇H₂₀N₅O₄S
• MW: 390.4368019104
• CID: 6195184
• PubChem ID: 78468977
• Update Time: 2025-05-28

N-(3-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• 897453-26-8
• N-(3-methoxyphenyl)-2-[(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanyl]acetamide

• Inchi： 1S/C17H19N5O4S/c1-20-14-13(15(24)22(3)17(25)21(14)2)19-16(20)27-9-12(23)18-10-6-5-7-11(8-10)26-4/h5-8,13H,9H2,1-4H3/p+1
• InChI Key： NZWGAGDWRNOUIK-UHFFFAOYSA-O
• SMILES： S(CC(NC1C=CC=C(C=1)OC)=O)C1=NC2C(N(C)C(N(C)C2=[N+]1C)=O)=O

Computed Properties

• Exact Mass: 390.12360031g/mol
• Monoisotopic Mass: 390.12360031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 120Ų

Additional information on N-(3-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide

Research Brief on N-(3-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide (CAS: 897453-26-8)

The compound N-(3-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide (CAS: 897453-26-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique purine-based scaffold and sulfanylacetamide moiety, has shown promising potential in modulating key biological pathways, particularly those involved in inflammation and cancer. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory responses. In vitro studies using human cell lines have revealed that it effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by targeting the NF-κB signaling pathway. These findings suggest its potential application in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Furthermore, its selectivity profile minimizes off-target effects, a critical advantage for clinical translation.

In the context of oncology, preliminary data indicate that N-(3-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide may act as a dual inhibitor of both cell proliferation and angiogenesis. Mechanistic studies have identified its interaction with the PI3K/AKT/mTOR pathway, a well-established target in cancer therapy. Animal models of xenograft tumors have shown significant tumor growth inhibition with minimal toxicity, highlighting its potential as a novel chemotherapeutic agent. However, further preclinical studies are required to optimize dosing regimens and evaluate long-term safety.

From a chemical perspective, the synthesis and structural optimization of this compound have been explored to enhance its bioavailability and metabolic stability. Recent modifications to the methoxyphenyl and purine moieties have yielded derivatives with improved solubility and pharmacokinetic profiles. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, facilitating the design of next-generation analogs. These advancements underscore the compound's versatility and its role as a scaffold for medicinal chemistry efforts.

In conclusion, N-(3-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide represents a promising candidate for therapeutic development in inflammation and oncology. Its multifaceted biological activities, combined with ongoing structural refinements, position it as a valuable tool for both basic research and drug discovery. Future studies should focus on translational research, including clinical trials, to fully realize its therapeutic potential.